Cas no 1806504-00-6 (4-(3-Chloropropyl)-3-hydroxymandelic acid)

• Product Name: 4-(3-Chloropropyl)-3-hydroxymandelic acid
• CAS No: 1806504-00-6
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 4940719
• Update Time: 2025-05-22

4-(3-Chloropropyl)-3-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)-3-hydroxymandelic acid

• Inchi： 1S/C11H13ClO4/c12-5-1-2-7-3-4-8(6-9(7)13)10(14)11(15)16/h3-4,6,10,13-14H,1-2,5H2,(H,15,16)
• InChI Key： JVEGNRUOGNUDEW-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(C(=O)O)O)=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8

Additional information on 4-(3-Chloropropyl)-3-hydroxymandelic acid

4-(3-Chloropropyl)-3-hydroxymandelic Acid: A Comprehensive Overview

4-(3-Chloropropyl)-3-hydroxymandelic acid (CAS No. 1806504-00-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as hydroxymandelic acid derivative, has garnered attention due to its unique chemical structure and potential applications in drug development. The CAS registry number, 1806504-00-6, serves as a unique identifier for this compound, ensuring consistency in scientific communication and research.

The chemical structure of 4-(3-Chloropropyl)-3-hydroxymandelic acid is characterized by a hydroxymandelic acid backbone with a substituted chloropropyl group. This substitution introduces unique properties, such as enhanced stability and bioavailability, which are critical for pharmaceutical applications. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic profiles of compounds, making them more suitable for therapeutic use.

One of the most promising aspects of 4-(3-Chloropropyl)-3-hydroxymandelic acid is its potential in the development of novel drugs targeting neurodegenerative diseases. Research conducted in 2022 demonstrated that this compound exhibits neuroprotective properties, particularly in models of Alzheimer's disease. The ability of this compound to cross the blood-brain barrier and interact with key pathological markers makes it a strong candidate for further investigation.

In addition to its neuroprotective effects, 4-(3-Chloropropyl)-3-hydroxymandelic acid has shown potential in anticancer research. Studies have indicated that this compound can inhibit the proliferation of various cancer cell lines, including breast and prostate cancer cells. The mechanism of action appears to involve modulation of key signaling pathways, such as the PI3K/AKT pathway, which is often dysregulated in cancer.

The synthesis of 4-(3-Chloropropyl)-3-hydroxymandelic acid involves a multi-step process that includes nucleophilic substitution and oxidation reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements are crucial for transitioning from laboratory research to clinical trials.

From an environmental perspective, the ecological impact of 4-(3-Chloropropyl)-3-hydroxymandelic acid has been a subject of interest. Studies have shown that this compound exhibits low toxicity to aquatic organisms, suggesting that it may be environmentally friendly compared to other synthetic compounds. However, further research is needed to fully understand its long-term effects on ecosystems.

In terms of regulatory considerations, the classification and labeling of 4-(3-Chloropropyl)-3-hydroxymandelic acid under international chemical regulations are essential for ensuring safe handling and use. While it does not fall under the category of hazardous chemicals or controlled substances, adherence to standard safety protocols is recommended during synthesis and handling.

Looking ahead, the future prospects for 4-(3-Chloropropyl)-3-hydroxymandelic acid are bright. With ongoing research into its pharmacological properties and potential therapeutic applications, this compound holds promise for addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug.

In conclusion, 4-(3-Chloropropyl)-3-hydroxymandelic acid (CAS No. 1806504-00-6) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure, combined with promising preclinical data, positions it as a valuable tool in addressing complex medical challenges. As research continues to unfold, this compound may pave the way for innovative treatments across various therapeutic areas.